Cas no 105961-56-6 (1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-)

1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- structure
105961-56-6 structure
Product Name:1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
CAS No:105961-56-6
MF:C9H13NO
MW:151.205622434616
CID:1167145
Update Time:2024-07-26

1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- Chemical and Physical Properties

Names and Identifiers

    • 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)-
    • 1,4-Methanopentalen-3(2H)-one, hexahydro-, oxime, (Z)- (9CI)
    • Inchi: 1S/C9H13NO/c11-10-8-4-6-3-5-1-2-7(6)9(5)8/h5-7,9,11H,1-4H2/b10-8-
    • InChI Key: WUZNTZAMODWOJI-NTMALXAHSA-N
    • SMILES: C12CC3CCC1C3/C(=N\O)/C2

Computed Properties

  • Exact Mass: 151.09979

Experimental Properties

  • Density: 1.61±0.1 g/cm3(Predicted)
  • Boiling Point: 277.7±9.0 °C(Predicted)
  • PSA: 32.59
  • pka: 12.40±0.20(Predicted)
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